Cas no 1261831-50-8 (3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine)

• Product Name: 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine
• CAS No: 1261831-50-8
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4999727
• Update Time: 2025-05-21

3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine

• Inchi： 1S/C15H13F4NO/c16-13-9-11(6-5-10(13)7-8-20)12-3-1-2-4-14(12)21-15(17,18)19/h1-6,9H,7-8,20H2
• InChI Key： DHXMGCLNWLMKAJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCN)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine

Comprehensive Overview of 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine (CAS No. 1261831-50-8)

The compound 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine (CAS No. 1261831-50-8) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine is its role in the development of targeted therapies. Fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. The presence of the ethylamine moiety further expands its utility, as this functional group is often found in neurotransmitters and receptor modulators. This makes the compound a promising candidate for neurological and psychiatric drug development.

In addition to its pharmaceutical applications, 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine is also being explored in agrochemical research. The trifluoromethoxy group is known to impart insecticidal and herbicidal properties, making it a potential building block for next-generation crop protection agents. With the global push toward sustainable agriculture, the demand for such advanced chemical entities is on the rise.

From a synthetic chemistry perspective, the compound's biphenyl scaffold offers versatility in structural modifications. Chemists are investigating various cross-coupling reactions to functionalize the biphenyl core, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with the current trend in precision chemistry, where molecules are designed to meet specific functional requirements.

The safety profile of 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine is another area of active research. While fluorinated compounds are generally stable, their environmental impact and biodegradability are under scrutiny. Regulatory agencies worldwide are emphasizing the need for green chemistry principles, prompting researchers to develop eco-friendly synthesis routes for such compounds.

In summary, 3-Fluoro-2'-(trifluoromethoxy)biphenyl-4-ethylamine (CAS No. 1261831-50-8) represents a multifaceted chemical entity with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and functional groups make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing modern chemistry.